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Compound of Interest

Compound Name: tert-Butylsulfonamide
CAS No.: 34813-49-5
Cat. No.: B1227323
Get Quote
. J

This guide provides an in-depth overview of the spectroscopic data for tert-Butylsulfonamide
(CAS 34813-49-5), a key building block in organic synthesis. The following sections detail its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along
with comprehensive experimental protocols for data acquisition. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
analysis.

Data Presentation

The spectroscopic data for tert-Butylsulfonamide is summarized in the tables below, offering
a clear and concise reference for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Data

The proton NMR spectrum of tert-Butylsulfonamide exhibits two distinct signals
corresponding to the amine and tert-butyl protons.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
6.71 Broad Singlet 2H -SO2NH:2
1.38 Singlet 9H -C(CHs)3

Solvent: DMSO-ds,
Instrument Frequency:
400 MHZz[1]

13C NMR Data (Estimated)

Experimental 13C NMR data for tert-Butylsulfonamide is not readily available. The following
are estimated chemical shifts based on the analysis of similar structures containing tert-butyl
and sulfonamide moieties.

Estimated Chemical Shift

%) Assignment Rationale
ppm

The quaternary carbon

attached to the sulfonyl group

is expected in this region,
~58-62 C(CHs3)3 )

influenced by the

electronegative sulfur and

oxygen atoms.

The methyl carbons of the tert-
~23-25 -C(CHs)s butyl group are anticipated in

the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum of tert-Butylsulfonamide displays characteristic absorption bands for its
functional groups.
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Wavenumber (cm~?)

Intensity

Assignment

N-H Asymmetric Stretch

3390 - 3320 Strong, Sharp ] )
(primary amine)[2]
N-H Symmetric Stretch
3280 - 3220 Strong, Sharp ) )
(primary amine)[2]
2980 - 2870 Medium to Strong C-H Stretch (alkane)
~ 1640 Medium N-H Bending (scissoring)
S=0 Asymmetric Stretch
1345 - 1315 Strong )
(sulfonamide)[2]
S=0 Symmetric Stretch
1185 - 1145 Strong )
(sulfonamide)[2]
925 - 905 Medium S-N Stretch[2]

Mass Spectrometry (MS)

The mass spectrum of tert-Butylsulfonamide provides information on its molecular weight and

fragmentation pattern.

m/z lon Notes
Molecular ion (Monoisotopic
137.05 [M]*
Mass: 137.0510 Da)[3]
122 [M - CHs]* Loss of a methyl radical.
Fragment corresponding to the
80 [SO2NHz]* )
sulfonamide group.
tert-Butyl cation, a common
57 [C(CHs)3]*

and stable fragment.

Experimental Protocols
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The following sections provide detailed methodologies for acquiring the spectroscopic data
presented above.

NMR Spectroscopy (*H and **C)

A standard protocol for obtaining NMR spectra of a solid organic compound like tert-
Butylsulfonamide is as follows:

o Sample Preparation:
o Weigh approximately 5-10 mg of high-purity tert-Butylsulfonamide.

o Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-
de).

o Filter the solution through a pipette plugged with glass wool directly into a clean, dry 5 mm
NMR tube to remove any particulate matter.

o Cap the NMR tube securely.
e Instrument Setup:
o Insert the sample into the NMR spectrometer.
o Lock the spectrometer on the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical
peaks.

o Tune and match the probe for both the *H and 3C frequencies.
e 1H NMR Acquisition:
o Acquire the spectrum using a standard single-pulse experiment.

o Typical parameters include a 30-45° pulse angle, a spectral width of approximately 16
ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

o Collect a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
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o Process the data with Fourier transformation, phase correction, and baseline correction.
Reference the spectrum to the residual solvent peak of DMSO-ds (& ~2.50 ppm).

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

o Typical parameters include a 30° pulse angle, a spectral width of approximately 240 ppm,
an acquisition time of 1-2 seconds, and a relaxation delay of 2 seconds.

o Due to the lower natural abundance and sensitivity of the 13C nucleus, a larger number of
scans (e.g., 1024 or more) is required.

o Process the data with Fourier transformation, phase correction, and baseline correction.
Reference the spectrum to the solvent peak of DMSO-ds (0 ~39.52 ppm).

Infrared (IR) Spectroscopy (FT-IR)

For a solid sample such as tert-Butylsulfonamide, the Attenuated Total Reflectance (ATR) or
KBr pellet method can be used.

ATR Method:

Background Spectrum: Record a background spectrum of the clean ATR crystal.

o Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

o Pressure Application: Apply pressure using the instrument's anvil to ensure good contact
between the sample and the crystal.

e Spectrum Acquisition: Acquire the IR spectrum, typically in the range of 4000-400 cm~1. Co-
add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

o Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or
acetone) after analysis.

KBr Pellet Method:
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e Sample Preparation: Grind a small amount (1-2 mg) of the sample with approximately 100-
200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,
homogeneous powder is obtained.

o Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin,
transparent pellet.

o Spectrum Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer
and acquire the spectrum.

Mass Spectrometry (MS)

Electron lonization (EI) is a common method for the mass analysis of small organic molecules.

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe for a solid or after separation by gas chromatography
(GC-MS).

« lonization: Bombard the sample with a high-energy electron beam (typically 70 eV) in the ion
source. This will cause the molecule to ionize and fragment.

o Mass Analysis: Accelerate the resulting ions into the mass analyzer (e.g., a quadrupole or
time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

o Detection: The separated ions are detected, and their abundance is recorded.

o Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.
The molecular ion peak and the fragmentation pattern are analyzed to determine the
molecular weight and structural features of the compound.

Visualization

The following diagram illustrates the general workflow for the spectroscopic characterization of
a chemical compound.
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Workflow for Spectroscopic Characterization of tert-Butylsulfonamide
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Caption: Workflow for Spectroscopic Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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